Cas no 4668-82-0 (Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester)

Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester structure
4668-82-0 structure
Product name:Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester
CAS No:4668-82-0
MF:C11H15NO3
MW:209.241703271866
CID:1522587

Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester
    • Inchi: 1S/C11H15NO3/c1-2-15-10(14)11(7-4-8-12)6-3-5-9(11)13/h2-7H2,1H3
    • InChI Key: QQUGUGHXCWHGLG-UHFFFAOYSA-N
    • SMILES: C1(CCC#N)(C(OCC)=O)CCCC1=O

Computed Properties

  • Exact Mass: 209.10525

Experimental Properties

  • Density: 1.109 g/cm3(Temp: 7.5 °C)
  • Boiling Point: 187-188 °C(Press: 12 Torr)
  • PSA: 67.16

Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester Related Literature

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